2-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide

• IUPAC Name: 2-[5-(furan-2-yl)-1,2-oxazol-3-yl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C23H17N3O3S/c1-14-4-9-18-21(11-14)30-23(25-18)15-5-7-16(8-6-15)24-22(27)13-17-12-20(29-26-17)19-3-2-10-28-19/h2-12H,13H2,1H3,(H,24,27)
• InChI Key: MNVQSSBRYJBXRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)CC4=NOC(=C4)C5=CC=CO5
• Molecular Formula: C23H17N3O3S
• Molecular Weight: 415.5 g/mol

Description

The compound contains several structural components including a furan ring, an isoxazole ring, and a benzothiazole ring. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Isoxazole is a five-membered ring compound consisting of three carbons, one nitrogen, and one oxygen. Benzothiazole consists of a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Single-crystal X-ray analysis could provide detailed information about its structure.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the conditions and reagents used. Photoreactions of furan compounds have been studied.

Scientific Research Applications

Anticonvulsant Activities

• A study by Kohn et al. (1993) explored the anticonvulsant properties of alpha-furan-2-yl alpha-acetamido-N-benzylacetamides, which include compounds structurally similar to 2-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide. They found that certain analogues in this class offered excellent protection against seizures induced in mice, with some compounds rivaling the effectiveness of phenytoin, a well-known anticonvulsant (Kohn et al., 1993).

Antimicrobial Activity

• The study by Katsura et al. (1999) reported on compounds including 2-[(arylalkyl)guanidino]-4-[(5-acetamidomethyl)furan-2-yl]thiazoles, which demonstrated potent antimicrobial activity against Helicobacter pylori, a bacterium linked to stomach ulcers and cancers. This suggests potential applications for compounds like 2-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide in treating bacterial infections (Katsura et al., 1999).

Herbicidal and Fungicidal Activities

• Hu et al. (2016) synthesized and evaluated a compound with a structure related to 2-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide. The compound exhibited moderate herbicidal and fungicidal activities, indicating potential applications in agriculture (Hu et al., 2016).

Antinociceptive and Anti-inflammatory Properties

• A study by Selvam et al. (2012) investigated thiazolopyrimidine derivatives containing furan-2-yl groups, similar in structure to 2-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide. These compounds showed significant antinociceptive and anti-inflammatory activities in animal models, suggesting potential therapeutic applications for pain and inflammation management (Selvam et al., 2012).

Antidepressant and Antianxiety Activities

• Research by Kumar et al. (2017) on derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine showed that these compounds have antidepressant and antianxiety effects in animal models. This suggests potential psychiatric applications for compounds structurally related to 2-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide (Kumar et al., 2017).